Cas no 2228945-19-3 (4-Methyl-3-(pyrrolidin-3-yloxy)pyridine)

• Product Name: 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine
• CAS No: 2228945-19-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5778803
• PubChem ID: 165864885
• Update Time: 2025-05-24

4-Methyl-3-(pyrrolidin-3-yloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1822581
• 2228945-19-3
• 4-methyl-3-(pyrrolidin-3-yloxy)pyridine
• Pyridine, 4-methyl-3-(3-pyrrolidinyloxy)-
• 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine

• Inchi： 1S/C10H14N2O/c1-8-2-4-12-7-10(8)13-9-3-5-11-6-9/h2,4,7,9,11H,3,5-6H2,1H3
• InChI Key： MUCXQUUGHNRTPB-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1C)C1CNCC1

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.088±0.06 g/cm3(Predicted)
• Boiling Point: 302.2±42.0 °C(Predicted)
• pka: 9.10±0.10(Predicted)

Additional information on 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine

Introduction to 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine (CAS No: 2228945-19-3)

4-Methyl-3-(pyrrolidin-3-yloxy)pyridine, identified by its Chemical Abstracts Service (CAS) number 2228945-19-3, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, featuring a pyridine core linked to a pyrrolidine moiety through an oxygen atom, has garnered attention due to its structural versatility and potential biological activity. The presence of both methyl and pyrrolidinyl groups introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural framework of 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine combines the electron-deficient nature of the pyridine ring with the electron-rich characteristics of the pyrrolidine substituent. This juxtaposition can influence the compound's reactivity and interaction with biological targets, such as enzymes and receptors. The oxygen bridge between the pyridine and pyrrolidine units further enhances its potential for forming hydrogen bonds, a critical factor in molecular recognition processes.

In recent years, there has been growing interest in designing molecules that can modulate central nervous system (CNS) functions. 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine has been explored as a potential candidate for developing drugs targeting neurological disorders. Its structural motif is reminiscent of several known pharmacophores that exhibit efficacy in conditions such as depression, anxiety, and cognitive impairment. Preliminary studies suggest that this compound may interact with serotonin receptors, which are implicated in mood regulation.

The synthesis of 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine involves multi-step organic transformations, typically starting from commercially available pyridine derivatives. The introduction of the pyrrolidinyl group at the 3-position requires careful selection of coupling reagents and conditions to ensure high yield and purity. Advances in catalytic methods, such as transition metal-catalyzed cross-coupling reactions, have streamlined the synthesis process, making it more efficient and scalable.

One of the key advantages of 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine is its flexibility in medicinal chemistry modifications. The presence of both reactive sites—the methyl group on the pyridine ring and the hydroxyl group on the pyrrolidine moiety—allows for further derivatization to explore different biological profiles. For instance, functionalization at the 4-position of the pyridine ring could introduce additional pharmacological properties or improve metabolic stability.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates like 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine. Computational modeling techniques have been employed to predict how subtle changes in its structure might affect its binding affinity to biological targets. These virtual screening approaches have accelerated the drug discovery pipeline by identifying promising analogs without extensive experimental testing.

The pharmacokinetic profile of 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine is another critical aspect that influences its potential as a therapeutic agent. Studies indicate that this compound exhibits moderate solubility in both water and organic solvents, which is favorable for formulation development. Additionally, preliminary toxicology assessments suggest that it demonstrates low acute toxicity at relevant doses, although further studies are needed to evaluate long-term safety.

In conclusion, 4-Methyl-3-(pyrrolidin-3-yloxy)pyridine (CAS No: 2228945-19-3) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and potential biological activity make it an attractive candidate for further investigation in drug discovery programs targeting neurological disorders. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in developing next-generation treatments.